3-(2-chloro-6-fluorophenyl)-5-methyl-4-[({[(E)-(3-nitrophenyl)methylidene]amino}oxy)carbonyl]isoxazole

• IUPAC Name: [(E)-(3-nitrophenyl)methylideneamino] 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C18H11ClFN3O5/c1-10-15(17(22-27-10)16-13(19)6-3-7-14(16)20)18(24)28-21-9-11-4-2-5-12(8-11)23(25)26/h2-9H,1H3/b21-9+
• InChI Key: OUFXPSJLFBYWIS-ZVBGSRNCSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)ON=CC3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)O/N=C/C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H11ClFN3O5
• Molecular Weight: 403.7 g/mol
• CAS No.: 303987-14-6

Description

3-(2-chloro-6-fluorophenyl)-5-methyl-4-[({[(E)-(3-nitrophenyl)methylidene]amino}oxy)carbonyl]isoxazole is a useful research compound. Its molecular formula is C18H11ClFN3O5 and its molecular weight is 403.75. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Fungitoxicity

Isoxazole derivatives have been synthesized and evaluated for their fungitoxic properties. For instance, certain isoxazole compounds demonstrated significant fungitoxicity against Pythium aphanidermatum and Fusarium oxysporum, with effective dosages lower than the reference fungicide quintozene. This highlights their potential in agricultural fungicides and pest management (Babar & Tomar, 2005).

Biological Evaluation and Pharmacological Potency

New isoxazole derivatives have been synthesized and evaluated for their pharmacological potency, showing promising results as anti-hepatic cancer and anti-microbial agents. Most of the tested compounds exhibited good anti-hepatic cancer results, suggesting their potential in cancer treatment and microbial infection control (Hassan et al., 2019).

Herbicidal Activity

Isoxazole compounds have been synthesized and assessed for their herbicidal activity. Research indicates no significant difference in the herbicidal effects of different isomers on broadleaf weeds, pointing to their utility in agriculture, particularly in soybean cultivation (Hayashi & Kouji, 1990).

Mechanism of Action

The mechanism of action of this compound is not well-documented. It’s important to note that the mechanism of action can vary greatly depending on the context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. It’s important to handle all chemicals with care and to follow appropriate safety protocols.